molecular formula C8H15NO B8797104 Cyclopentanecarboximidic acid ethyl ester CAS No. 52186-80-8

Cyclopentanecarboximidic acid ethyl ester

Cat. No.: B8797104
CAS No.: 52186-80-8
M. Wt: 141.21 g/mol
InChI Key: WECYHPUCTSHISD-UHFFFAOYSA-N
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Description

Cyclopentanecarboximidic acid ethyl ester is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

52186-80-8

Molecular Formula

C8H15NO

Molecular Weight

141.21 g/mol

IUPAC Name

ethyl cyclopentanecarboximidate

InChI

InChI=1S/C8H15NO/c1-2-10-8(9)7-5-3-4-6-7/h7,9H,2-6H2,1H3

InChI Key

WECYHPUCTSHISD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=N)C1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cyclopentanecarbonitrile (10.0 g, 105.1 mmol) in EtOH (7 mL) was treated with HCl (4.0 M in dioxane, 105 mL, 3.02 mol) and the mixture stirred at rt overnight. After this time, nitrogen gas was passed through the mixture and the mixture was concentrated. The residue was treated with ether and reconcentrated. The residue was again suspended in ether and filtered to afford the title compound (16.0 g, crude) as a white solid. MW=141.21. 1H NMR (CDCl3, 500 MHz) δ 4.79-4.46 (m, 2H), 3.43-3.23 (m, 1H), 2.76 (s, 1H), 2.20-2.00 (m, 2H), 1.86-1.63 (m, 6H), 1.55-1.40 (m, 3H); APCI MS m/z 142 [M+H]+.
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
105 mL
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step One

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